Cas no 2418678-37-0 ((9H-fluoren-9-yl)methyl 4-(5-azido-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-(5-azido-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate
• CAS No: 2418678-37-0
• MF: C₂₈H₂₉N₅O₂S
• MW: 499.62716460228
• CID: 5678022
• PubChem ID: 165775065
• Update Time: 2025-10-28

(9H-fluoren-9-yl)methyl 4-(5-azido-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418678-37-0
• EN300-26630739
• (9H-fluoren-9-yl)methyl 4-[(5-azido-2,4-dimethyl-3-sulfanylphenyl)methyl]piperazine-1-carboxylate
• (9H-fluoren-9-yl)methyl 4-(5-azido-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate

• Inchi： 1S/C28H29N5O2S/c1-18-20(15-26(30-31-29)19(2)27(18)36)16-32-11-13-33(14-12-32)28(34)35-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-10,15,25,36H,11-14,16-17H2,1-2H3
• InChI Key： IYPFQGXNWPTQRQ-UHFFFAOYSA-N
• SMILES： SC1=C(C)C(=CC(=C1C)CN1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 499.20419636g/mol
• Monoisotopic Mass: 499.20419636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 48.1Ų

Additional information on (9H-fluoren-9-yl)methyl 4-(5-azido-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate

Comprehensive Guide to (9H-fluoren-9-yl)methyl 4-(5-azido-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate (CAS No. 2418678-37-0)

(9H-fluoren-9-yl)methyl 4-(5-azido-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate (CAS No. 2418678-37-0) is a specialized organic compound widely used in pharmaceutical research, bioconjugation, and material science. This compound belongs to the class of fluorenylmethyloxycarbonyl (Fmoc) protected piperazine derivatives, which are crucial for peptide synthesis and drug development. Its unique structure, featuring an azido group and a sulfanylphenyl moiety, makes it highly valuable for click chemistry applications and targeted drug delivery systems.

The molecular formula of (9H-fluoren-9-yl)methyl 4-(5-azido-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate is C₂₈H₂₇N₅O₃S, with a molecular weight of approximately 513.61 g/mol. The presence of the Fmoc group ensures stability during synthetic processes, while the azido functionality allows for efficient conjugation with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern bioconjugation techniques.

In recent years, the demand for Fmoc-protected piperazine derivatives like CAS No. 2418678-37-0 has surged due to their applications in proteomics and antibody-drug conjugates (ADCs). Researchers are particularly interested in its role as a linker molecule, enabling the attachment of therapeutic payloads to monoclonal antibodies. This aligns with the growing trend of personalized medicine, where click chemistry plays a pivotal role in developing next-generation therapeutics.

Another key application of (9H-fluoren-9-yl)methyl 4-(5-azido-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate is in the field of biomaterials. Its reactive azido group facilitates surface modifications of polymers and nanoparticles, enhancing their biocompatibility and targeting capabilities. This is particularly relevant in the context of drug-eluting stents and tissue engineering scaffolds, where precise control over material properties is essential.

From a synthetic chemistry perspective, CAS No. 2418678-37-0 offers several advantages. The Fmoc protection can be selectively removed under mild basic conditions, making it compatible with solid-phase peptide synthesis (SPPS) protocols. Additionally, the methylpiperazine core provides a versatile platform for further functionalization, enabling the creation of diverse molecular architectures.

The stability and solubility profile of (9H-fluoren-9-yl)methyl 4-(5-azido-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate make it suitable for a wide range of solvents, including dimethylformamide (DMF), dichloromethane (DCM), and acetonitrile. This versatility is crucial for researchers working on high-throughput screening and combinatorial chemistry, where solvent compatibility is often a limiting factor.

In the context of green chemistry, there is increasing interest in optimizing the synthesis of Fmoc-protected compounds like CAS No. 2418678-37-0 to minimize waste and reduce the use of hazardous reagents. Recent advancements in catalytic methods and solvent-free reactions have shown promise in this regard, aligning with the broader push toward sustainable pharmaceutical manufacturing.

Quality control of (9H-fluoren-9-yl)methyl 4-(5-azido-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate typically involves analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure the compound meets the stringent purity requirements for research and development applications, particularly in the pharmaceutical industry where impurity profiles can significantly impact biological activity.

The global market for specialized piperazine derivatives and Fmoc-protected building blocks is expected to grow significantly in the coming years, driven by increasing R&D investment in biopharmaceuticals and diagnostic reagents. CAS No. 2418678-37-0 is well-positioned to benefit from this trend, given its unique combination of reactive groups and synthetic versatility.

For researchers working with (9H-fluoren-9-yl)methyl 4-(5-azido-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate, proper storage conditions are essential to maintain stability. The compound should be kept in a cool, dry place, protected from light and moisture. Many suppliers recommend storage at -20°C under inert atmosphere for long-term preservation of the azido functionality and thiol group.

In conclusion, (9H-fluoren-9-yl)methyl 4-(5-azido-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate (CAS No. 2418678-37-0) represents a valuable tool for modern chemical biology and drug discovery. Its unique structural features and reactivity profile make it indispensable for applications ranging from peptide synthesis to biomaterials engineering. As research in targeted therapies and smart materials continues to advance, the importance of such specialized building blocks will only increase.